N-[(4,5-dihydro-1,3-thiazol-2-ylthio)methyl]benzamide

• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-ylsulfanylmethyl)benzamide
• InChI: InChI=1S/C11H12N2OS2/c14-10(9-4-2-1-3-5-9)13-8-16-11-12-6-7-15-11/h1-5H,6-8H2,(H,13,14)
• InChI Key: OILNWMYYQOMEER-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)SCNC(=O)C2=CC=CC=C2
• Molecular Formula: C11H12N2OS2
• Molecular Weight: 252.4 g/mol

Description

N-[(4,5-dihydro-1,3-thiazol-2-ylthio)methyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DTBM-B, and it has been studied extensively for its unique properties and potential benefits.

Mechanism of Action

DTBM-B inhibits protein tyrosine phosphatases by binding to the active site of the enzyme. This binding prevents the enzyme from dephosphorylating its target substrates, leading to downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects
DTBM-B has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory and anti-tumor properties. This compound has also been studied for its potential applications in treating various diseases, such as diabetes and cancer.

Advantages and Limitations for Lab Experiments

DTBM-B has several advantages for laboratory experiments, including its potent inhibitory effects on enzymes and its ability to modulate cellular signaling pathways. However, this compound also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on DTBM-B, including:
1. Further studies on the compound's potential applications in treating various diseases, such as cancer and diabetes.
2. Investigation of the compound's mechanism of action and its effects on cellular signaling pathways.
3. Development of more efficient and cost-effective synthesis methods for DTBM-B.
4. Exploration of the compound's potential applications in other fields, such as materials science and nanotechnology.
In conclusion, N-[(4,5-dihydro-1,3-thiazol-2-ylthio)methyl]benzamide is a chemical compound that has significant potential for various applications in science and technology. Its unique properties and potential benefits make it an exciting area of research, and further studies in this field are warranted.

Synthesis Methods

DTBM-B can be synthesized using various methods, including the reaction of 2-mercapto-1,3-thiazole with 4-chlorobenzoyl chloride. The resulting product is then treated with sodium hydride to yield the final compound.

Scientific Research Applications

DTBM-B has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit potent inhibitory effects on certain enzymes, such as protein tyrosine phosphatases, which play a crucial role in various cellular processes.